Cas no 38393-04-3 (3 alpha-hydroxy-5 alpha-pregna-9(11),16-diene-20-one)

• Product Name: 3 alpha-hydroxy-5 alpha-pregna-9(11),16-diene-20-one
• CAS No: 38393-04-3
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 923457
• PubChem ID: 3082484
• Update Time: 2025-04-19

3 alpha-hydroxy-5 alpha-pregna-9(11),16-diene-20-one Chemical and Physical Properties

Names and Identifiers

• 3 alpha-hydroxy-5 alpha-pregna-9(11),16-diene-20-one
• 1-[(3R,5S,8S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Pregna-9(11),16-dien-20-one, 3-hydroxy-, (3alpha,5alpha)-
• 38393-04-3
• 3-Hydroxypregna-9(11),16-dien-20-one
• 3alpha-Hydroxy-5alpha-pregna-9(11),16-diene-20-one
• DTXSID50959312
• 3a-hydroxy-5a-pregn-9(11),16-dien-20-one
• SCHEMBL3361929
• 3-Hpdo

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,9,14-16,18,23H,4-5,7-8,10-12H2,1-3H3/t14-,15+,16-,18-,20-,21+/m0/s1
• InChI Key： OAYVNTJIQBDDEZ-GEZWIXNASA-N
• SMILES： O[C@@H]1CC[C@]2(C)C3=CC[C@]4(C)C(C(C)=O)=CC[C@H]4[C@@H]3CC[C@H]2C1

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3